Cas no 2172117-17-6 (2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid
• CAS No: 2172117-17-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5842104
• PubChem ID: 165779820
• Update Time: 2025-06-07

2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid
• 2172117-17-6
• EN300-1449418

• Inchi： 1S/C11H11N3O2/c1-2-9-4-3-5-14(9)11-12-6-8(7-13-11)10(15)16/h1,6-7,9H,3-5H2,(H,15,16)
• InChI Key： YSLPIFJOWGKTDQ-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1)N1CCCC1C#C)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid

Introduction to 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid (CAS No. 2172117-17-6)

2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid, identified by the CAS number 2172117-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of an ethynyl group and a carboxylic acid moiety, make it a promising candidate for further exploration in drug discovery and development.

Thepyrimidine core is a fundamental scaffold in many bioactive molecules, including nucleoside analogs that play crucial roles in antiviral and anticancer therapies. The incorporation of anethynyl group at the 2-position of the pyrrolidinyl ring introduces reactivity that can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. Additionally, the carboxylic acid functionality at the 5-position provides a site for conjugation with other biomolecules or for further chemical modifications, enhancing its utility in medicinal chemistry.

In recent years, there has been growing interest in developing novelpyrimidine-basedcompounds as pharmacological agents. Theethynylpyrrolidin-1-yl moiety has been particularly studied for its potential to interact with biological targets through hydrogen bonding or π-stacking interactions, which can modulate receptor binding and improve drug efficacy. Furthermore, the carboxylic acid group can serve as a handle for prodrug formulations or for covalent attachment to therapeutic proteins, expanding the range of possible applications.

One of the most compelling aspects of 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged this compound as a building block for synthesizing novel analogs with enhanced pharmacokinetic properties or improved target specificity. For instance, modifications to thepyrimidine core or thepyrrolidinyl side chain have led to derivatives with improved solubility, bioavailability, and metabolic stability. These advancements underscore the importance ofCAS No. 2172117-17-6 as a key intermediate in drug discovery pipelines.

The compound's potential applications extend beyond small-molecule drug development. Its structural motifs have been explored in the design of biologics and biopharmaceuticals, where pyrimidine derivatives are often used as scaffolds for protein targeting or as components of peptide mimetics. Theethynyl group's ability to participate in copper-catalyzed coupling reactions, such as Sonogashira couplings, has facilitated the construction of complex molecular architectures, enabling the creation of novel therapeutic entities.

In academic research, 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid has been utilized in studies aimed at understanding the mechanisms of action ofpyrimidine-baseddrugs. These investigations have provided valuable insights into how structural modifications influence biological activity and have informed the design of next-generation therapeutics. For example, computational modeling studies have revealed how subtle changes to thepyrrolidinyl ring can alter binding affinity to target proteins, guiding rational drug design efforts.

The pharmaceutical industry has also shown interest in this compound due to its potential as an intermediate in large-scale synthesis processes. Efficient synthetic routes have been developed to produceCAS No. 2172117-17-6 on an industrial scale, ensuring its availability for commercial applications. These synthetic strategies often involve multi-step organic transformations that highlight the compound's reactivity and adaptability in chemical synthesis.

The safety and regulatory aspects of 2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard good laboratory practices (GLP) and follow institutional guidelines for chemical handling and disposal.

Future research directions may explore novel derivatives of CAS No. 2172117-17-6 with enhanced therapeutic profiles or improved pharmacological properties. Advances in synthetic methodologies could further streamline access to complex derivatives, accelerating their development into clinical candidates. Additionally, interdisciplinary approaches combining computational chemistry with experimental biology may uncover new applications for this versatile compound.

In conclusion,2-(2-ethynylpyrrolidin-1-yl)pyrimidine-5-carboxylic acid represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and synthetic strategies for this compound,CAS No. 2172117-17-6 is poised to play an increasingly important role in shaping the future of medicine.